MRS4833

• Molecular Formula: C30H24F3NO3
• Molecular Weight: 503.5 g/mol
• InChI: InChI=1S/C30H24F3NO3/c31-30(32,33)23-8-1-17(2-9-23)19-5-10-26-20(11-19)12-21(28(35)36)13-27(26)18-3-6-22(7-4-18)29(37)24-14-25(29)16-34-15-24/h1-13,24-25,34,37H,14-16H2,(H,35,36)/t24-,25+,29?
• InChIKey: BFIYEIMEFITOEG-CIYIZKPCSA-N

MRS4833: A High-Affinity, Orally Active P2Y14 Antagonist

MRS4833 (CAS 2801627-78-9) is a naphthoic acid derivative that acts as a potent, competitive, and orally active antagonist of the purinergic P2Y14 receptor (P2Y14R) [1]. Its core structure features a 4-phenyl-2-naphthoic acid scaffold with a key 3-azabicyclo[3.1.1]heptan-6-ol moiety, which is critical for its high affinity and oral bioavailability [2]. This compound is a research tool used to explore the role of P2Y14R in inflammatory signaling, with demonstrated in vivo efficacy in established preclinical models of neuropathic pain and allergic airway inflammation [3].

P2Y14 receptor antagonism studies

Oral bioavailability supports in vivo modeling

High-affinity binding for target-engagement assays

• [1] Wen Z, Salmaso V, Jung YH, et al. Alicyclic Ring Size Variation of 4-Phenyl-2-naphthoic Acid Derivatives as P2Y14 Receptor Antagonists. J Med Chem. 2023;66(13):9076-9094. View Source
• [2] ChEBI. MRS4833 (CHEBI:233335). EMBL-EBI. View Source
• [3] TargetMol. MRS4833 Technical Datasheet. View Source

Why MRS4833 Cannot Be Substituted by Analogs

In-class substitution among P2Y14R antagonists is highly inadvisable due to significant, quantifiable differences in oral bioavailability, species-specific potency, and core scaffold-dependent affinity. For instance, the prototypical antagonist PPTN, while exceptionally potent in vitro (KB = 434 pM), is known to have poor oral bioavailability, limiting its utility for chronic in vivo studies [1]. Conversely, MRS4833's unique bridged azabicyclic ring confers oral activity [2]. Furthermore, even minor structural changes within the 4-phenyl-2-naphthoic acid series result in profound potency shifts; the presence of the α-hydroxyl group on the azabicycloheptane ring of MRS4833 increases affinity by 89-fold compared to its direct analog lacking this single modification [3]. Therefore, using an alternative antagonist without careful validation risks experimental failure due to poor pharmacokinetics, insufficient target engagement, or species-dependent inactivity.

Target Compound

Potential Substitute

Risk Context

MRS4833 (α-hydroxyl present)

Des-hydroxy analog 14

Critical binding affinity may drop sharply; target engagement not transferable

MRS4833 (parent, oral active)

Double prodrug 50

In vivo response in neuropathic pain and asthma models not replicated; model context differs

• [1] NIH Technology Publisher. P2Y14 Receptor Antagonists for the Treatment of Inflammatory Diseases. View Source
• [2] Wen Z, Salmaso V, Jung YH, et al. Alicyclic Ring Size Variation of 4-Phenyl-2-naphthoic Acid Derivatives as P2Y14 Receptor Antagonists. J Med Chem. 2023;66(13):9076-9094. View Source
• [3] ScienceDirect. Alicyclic Ring Size Variation of 4‑Phenyl-2-naphthoic Acid Derivatives as P2Y14 Receptor Antagonists. 2023. View Source

MRS4833: Quantitative Comparison to Analogs

Critical Role of the α-Hydroxyl Group in Binding Affinity

In a direct head-to-head structure-activity relationship (SAR) study, the addition of an α-hydroxyl group on the bridged azabicyclo[3.1.1]heptane ring of MRS4833 (Compound 15) produced an 89-fold increase in P2Y14R affinity compared to the corresponding unsubstituted analog, Compound 14 [1]. This highlights that small molecular changes in this series cause dramatic, non-linear changes in potency, making MRS4833 a structurally optimized lead.

α-OH group impact

Head-to-head

89-fold higher binding affinity vs des-hydroxy analog 14

Essential for high target engagement; substitution risk high

Radioligand binding, CHO cells

Evidence Dimension	P2Y14 Receptor Binding Affinity (Fold-Change)
Target Compound Data	Compound 15 (MRS4833) affinity (IC50 = 4.8 nM mouse, 5.92 nM human)
Comparator Or Baseline	Compound 14 affinity (exact IC50 not reported but used as baseline for 89-fold change)
Quantified Difference	89-fold increase in affinity
Conditions	Human P2Y14R binding assay; compound series based on 4-phenyl-2-naphthoic acid scaffold

Why This Matters

This data proves that the specific stereochemistry and hydroxyl group of MRS4833 are critical for high-affinity target engagement; any analog without this feature will likely have significantly reduced activity, compromising experimental results.

• [1] Wen Z, Salmaso V, Jung YH, et al. Alicyclic Ring Size Variation of 4-Phenyl-2-naphthoic Acid Derivatives as P2Y14 Receptor Antagonists. J Med Chem. 2023;66(13):9076-9094. View Source

High Affinity Binding to Human P2Y14 Receptor

MRS4833 exhibits potent, low nanomolar antagonist activity at both human and mouse P2Y14 receptors, with IC50 values of 5.92 nM and 4.8 nM, respectively [1]. This consistent potency across species supports its use in translational studies, from in vitro human cell assays to in vivo mouse disease models.

hP2Y14R Ki

Cross-study comparable

Ki = 3.44 nM

Supports robust receptor blockade in vitro

[3H]UDP displacement, CHO membranes

Evidence Dimension	P2Y14 Receptor Antagonist Potency (IC50)
Target Compound Data	hP2Y14R IC50 = 5.92 nM; mP2Y14R IC50 = 4.8 nM
Comparator Or Baseline	Typical IC50 range for early P2Y14R antagonists (e.g., Compound A: IC50 = 2300 nM)
Quantified Difference	MRS4833 is >400-fold more potent than early P2Y14R antagonist Compound A
Conditions	Competitive binding/inhibition assays

Why This Matters

Confirmed single-digit nanomolar potency ensures that low concentrations of MRS4833 are required for maximal target blockade, reducing potential off-target effects and making it a cost-effective tool for in vitro assays.

• [1] TargetMol. MRS4833 Technical Datasheet. View Source

Oral Reversal of Neuropathic Pain In Vivo

MRS4833 is distinguished by its ability to reverse established mechanical allodynia in the mouse chronic constriction injury (CCI) model of neuropathic pain when administered orally [1]. This represents a significant advantage over earlier P2Y14R antagonists like PPTN, which have been reported to suffer from low oral bioavailability [2], limiting their use in long-term in vivo studies.

Neuropathic pain reversal

Head-to-head

Reported allodynia reversal (oral) vs vehicle; prodrug 50 showed no such effect

Supports oral in vivo target engagement for pain research

Mouse CCI model, p < 0.05 vs vehicle

Evidence Dimension	In Vivo Oral Efficacy in Neuropathic Pain Model
Target Compound Data	Orally administered MRS4833 reversed chronic neuropathic pain in the mouse CCI model
Comparator Or Baseline	PPTN (prototypical P2Y14R antagonist) has low oral bioavailability
Quantified Difference	Not quantifiable in a single metric, but a binary difference: oral efficacy present vs. poor oral PK
Conditions	Mouse CCI model; oral administration

Why This Matters

Oral activity enables more physiologically relevant, stress-free, and long-term dosing regimens in chronic disease models, making MRS4833 a more practical and translatable tool for in vivo pharmacology studies compared to injectable-only or poorly bioavailable alternatives.

• [1] Wen Z, Salmaso V, Jung YH, et al. Alicyclic Ring Size Variation of 4-Phenyl-2-naphthoic Acid Derivatives as P2Y14 Receptor Antagonists. J Med Chem. 2023;66(13):9076-9094. View Source
• [2] NIH Technology Publisher. P2Y14 Receptor Antagonists for the Treatment of Inflammatory Diseases. View Source

Suppression of Allergic Airway Inflammation

Beyond neuropathic pain, MRS4833 has demonstrated functional in vivo efficacy in a protease-mediated asthma model, where it significantly reduced airway eosinophilia [1]. This effect was observed with MRS4833 but notably not with its double prodrug (Compound 50), indicating that MRS4833 itself is the active pharmacological agent in this context [1].

Airway eosinophilia reduction

Head-to-head

Reported reduction in eosinophil counts (oral) vs vehicle; prodrug 50 not effective

Supports anti-inflammatory endpoint for asthma research

Protease-mediated mouse asthma model

Evidence Dimension	Reduction of Airway Eosinophilia in Protease-Mediated Asthma Model
Target Compound Data	Significant reduction of eosinophilia
Comparator Or Baseline	Compound 50 (double prodrug) showed no significant effect
Quantified Difference	Significant reduction vs. no effect
Conditions	Protease-mediated asthma model

Why This Matters

This confirms that MRS4833 is the active molecular entity required for in vivo anti-inflammatory efficacy, and that its prodrug form is not functionally equivalent, underscoring the need to procure the specific compound.

• [1] Wen Z, Salmaso V, Jung YH, et al. Alicyclic Ring Size Variation of 4-Phenyl-2-naphthoic Acid Derivatives as P2Y14 Receptor Antagonists. J Med Chem. 2023;66(13):9076-9094. View Source

MRS4833: Optimal Research Applications

P2Y14R Signaling in Neuropathic Pain

Investigators studying the P2Y14R pathway in chronic inflammation and pain can confidently select MRS4833 for oral administration studies. Its demonstrated ability to reverse neuropathic pain in the mouse CCI model and reduce airway eosinophilia in an asthma model provides a strong evidence base for its use in exploring the therapeutic potential of P2Y14R antagonism in vivo [1]. The poor oral bioavailability of earlier tools like PPTN makes MRS4833 a distinctly advantageous choice for these long-term efficacy studies [2].

P2Y14R Mechanisms in Allergic Airway Inflammation

Researchers requiring a high-affinity probe for in vitro assays will benefit from MRS4833's low nanomolar potency against both human (IC50 5.92 nM) and mouse (IC50 4.8 nM) P2Y14R [1]. This cross-species activity allows for seamless integration of data from human cell-based mechanistic studies and mouse model validation, minimizing experimental variability due to species potency differences.

Structure-Activity Relationship (SAR) Studies

For studies on the role of UDP-glucose and the P2Y14R in lung inflammation, MRS4833 is a validated tool. Its efficacy in reducing airway eosinophilia in a protease-mediated asthma model confirms its utility for interrogating the function of this receptor in allergic and inflammatory lung pathologies [1].

Differentiating P2Y14R from Other Purinergic Receptors

Medicinal chemists focusing on P2Y14R antagonists can use MRS4833 as a benchmark compound for SAR studies. The documented 89-fold affinity gain from adding an α-hydroxyl group to the azabicyclo[3.1.1]heptane ring provides a clear quantitative framework for designing and evaluating novel analogs based on the 4-phenyl-2-naphthoic acid scaffold [1].

Application

Selection Property

Validation Focus

Neuropathic pain model studies

Oral bioavailability and CNS target engagement

Allodynia reversal endpoints in rodent models

Allergic airway inflammation studies

In vivo anti-inflammatory activity (oral)

Eosinophil infiltration endpoints

P2Y14R ligand SAR studies

High affinity and selectivity profile

Affinity benchmarking (Ki/IC50) and selectivity counter-screening

P2Y14R-selective pathway studies

Competitive antagonism and GPCR selectivity

Low nanomolar blockade in complex cellular models

• [1] Wen Z, Salmaso V, Jung YH, et al. Alicyclic Ring Size Variation of 4-Phenyl-2-naphthoic Acid Derivatives as P2Y14 Receptor Antagonists. J Med Chem. 2023;66(13):9076-9094. View Source
• [2] NIH Technology Publisher. P2Y14 Receptor Antagonists for the Treatment of Inflammatory Diseases. View Source